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Compound of Interest

Compound Name: Titanium nitrate

Cat. No.: B8366583

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of titanium(lV) nitrate, focusing on its
chemical identity, safety data, physicochemical properties, and applications, particularly as a
precursor in material synthesis. This document is intended to serve as a valuable resource for
professionals in research and development.

Chemical Identification and Properties

Titanium(IV) nitrate, also known as titanium tetranitrate, is an inorganic compound with the
chemical formula Ti(NOs)a. It is a volatile, colorless, and diamagnetic solid.[1] The primary CAS
number for anhydrous titanium(lV) nitrate is 12372-56-4. It is important to distinguish this from
other forms, such as hydrated titanium nitrate or titanyl nitrate [TIO(NO3)z].

Physicochemical and Spectroscopic Data

A summary of the key physical, chemical, and spectroscopic properties of titanium(lV) nitrate is
presented in Table 1. This data is essential for understanding its behavior in various
experimental conditions.
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Property

Value

Molecular Formula

Ti(NO3)a

Molar Mass 295.886 g/mol [1]
Appearance Colorless, volatile solid[1]
Density 2.192 g/cm3
Melting Point 58 °C (decomposes)|[1]
Reacts with water. Soluble in nonpolar solvents
Solubility like silicon tetrachloride and carbon

tetrachloride.[1]

Infrared Spectrum

Strong absorption at 1635 cm™1, attributed to an

N-O vibrational mode.[1]

Safety Data Sheet (SDS) Summary

The following tables summarize the critical safety information for titanium(IV) nitrate.

Researchers must consult the full Safety Data Sheet before handling this chemical.

H is Identificati

Hazard Class

Hazard Statement

Oxidizing Solid

H272: May intensify fire; oxidizer.

Skin Corrosion/Irritation

H314: Causes severe skin burns and eye

damage.

Eye Damage/Irritation

H314: Causes severe skin burns and eye

damage.

Precautionary Statements and First Aid
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Precautionary Statement / First Aid

Category Measure

P260: Do not breathe

dust/fume/gas/mist/vapors/spray. P264: Wash
Prevention skin thoroughly after handling. P280: Wear

protective gloves/protective clothing/eye

protection/face protection.

P301+P330+P331: IF SWALLOWED: Rinse
mouth. Do NOT induce vomiting. P304+P340: IF
INHALED: Remove person to fresh air and keep
comfortable for breathing. P305+P351+P338: IF
Response IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. P316:
Get emergency medical help immediately. P363:

Wash contaminated clothing before reuse.

Storage P405: Store locked up.

P501: Dispose of contents/container in
Disposal accordance with
local/regional/national/international regulations.

Note: The safety information is based on available SDS data and may not be exhaustive.[2]

Experimental Protocols

Titanium(1V) nitrate is primarily used as a precursor in the synthesis of other materials, most
notably titanium dioxide (TiOz). Detailed experimental protocols for its direct application in drug
development are not widely available in the current literature.

Preparation of Titanium(lV) Nitrate

A common method for the synthesis of anhydrous titanium(IV) nitrate is the nitration of titanium
tetrachloride (TiCla) using dinitrogen pentoxide (N20s).[1]

Reaction: TiCla + 4 N20Os — Ti(NO3s)4 + 4 CINO:2
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Hydrated forms of titanium nitrate can be produced by dissolving titanium compounds in nitric
acid.[1]

Synthesis of Titanium Dioxide (TiOz) Nanoparticles
using a Sol-Gel Method

Titanium(1V) nitrate can be used as a titanium source in the sol-gel synthesis of TiO2
nanoparticles. The following is a representative protocol.

Materials:

Titanium(lV) nitrate

Ethanol

Deionized water

Nitric acid (for pH adjustment)

Procedure:

Dissolve titanium(lV) nitrate in ethanol.
o Separately, prepare a solution of deionized water and ethanol.
o Slowly add the titanium nitrate solution to the water/ethanol mixture under vigorous stirring.

o Adjust the pH of the resulting solution with nitric acid to control the hydrolysis and
condensation rates.

» Continue stirring for a specified period (e.g., 20 minutes) to form a stable sol.
» Allow the sol to age for 24 hours, during which it will transform into a gel.
e Dry the gel at a specific temperature (e.g., 120 °C) to remove the solvent.

o Calcine the dried gel at a higher temperature (e.g., 300 °C) for a set duration (e.g., 1 hour) to
obtain crystalline TiO2 nanoparticles.[3]
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Signaling Pathways and Toxicological Data

There is a notable lack of specific toxicological data and studies on the signaling pathways
directly related to titanium(lV) nitrate in the available scientific literature. Most toxicological
research focuses on titanium dioxide (TiOz) nanoparticles or titanium nitride (TiN). It is often
presumed that the biological effects of titanium nitrate are related to its hydrolysis products,
primarily TiOz. Therefore, researchers should exercise caution and handle titanium(IV) nitrate
with the assumption that it may exhibit significant toxicity. The available SDS indicates that it is
corrosive and can cause severe skin and eye damage.[2]

Visualizations
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Caption: Synthesis pathway of Titanium(IV) Nitrate.

Experimental Workflow for TiO2 Nanoparticle Synthesis
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Sol-Gel Synthesis of TiO2 Nanoparticles
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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